![molecular formula C20H20N2O4S2 B3468199 1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine](/img/structure/B3468199.png)
1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine
Overview
Description
1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine, also known as NPPB, is a chemical compound that has been widely used in scientific research for its unique properties. NPPB is a potent inhibitor of chloride channels and has been used to study the function of these channels in various biological systems.
Mechanism of Action
1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine is a potent inhibitor of chloride channels, which are important for the regulation of ion transport across cell membranes. By blocking chloride channels, this compound can alter the electrical properties of cells and affect various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of chloride transport in cells, the modulation of ion channel activity, and the regulation of cell signaling pathways. It has also been shown to affect the contractility of smooth muscle cells and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine is its potency as a chloride channel inhibitor, which allows for the study of the role of these channels in various biological systems. However, this compound can also have off-target effects on other ion channels and transporters, which can complicate the interpretation of experimental results. Additionally, the use of this compound in vivo can be limited by its poor solubility and bioavailability.
Future Directions
There are several future directions for the study of 1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine and its effects on chloride channels and biological systems. One area of research is the development of more specific and potent chloride channel inhibitors that can be used to study the function of these channels in greater detail. Another area of research is the investigation of the role of chloride channels in disease states, such as cancer and neurological disorders. Finally, the development of novel drug delivery systems for this compound and other chloride channel inhibitors could improve their efficacy and reduce off-target effects in vivo.
Scientific Research Applications
1-(2-naphthylsulfonyl)-4-(phenylsulfonyl)piperazine has been used extensively in scientific research to study the function of chloride channels in various biological systems, including the respiratory, cardiovascular, and nervous systems. It has also been used to study the role of chloride channels in cancer cells and to investigate the effects of environmental toxins on these channels.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-naphthalen-2-ylsulfonylpiperazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S2/c23-27(24,19-8-2-1-3-9-19)21-12-14-22(15-13-21)28(25,26)20-11-10-17-6-4-5-7-18(17)16-20/h1-11,16H,12-15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQBXQUZPAQRSRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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